Cas no 28804-90-2 (Naphthalenecarboxylicacid, methyl ester)

• Product Name: Naphthalenecarboxylicacid, methyl ester
• CAS No: 28804-90-2
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 280282
• PubChem ID: 120056
• Update Time: 2025-04-19

Naphthalenecarboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• Naphthalenecarboxylicacid, methyl ester
• methyl naphthoate
• 28804-90-2
• SCHEMBL522791
• N0615
• EN300-341832
• Methyl 1-naphthoate
• CS-0138236
• FT-0634297
• 1-Naphthoic Acid Methyl Ester
• NSC23049
• DTXSID901030976
• 1-Naphthoic acid, methyl ester
• methyl naphthalene-1-carboxylate
• D91749
• 2459-24-7
• SY211689
• NS00014376
• InChI=1/C12H10O2/c1-14-12(13)11-8-4-6-9-5-2-3-7-10(9)11/h2-8H,1H3
• methyl alpha-naphthoate
• 1-Naphthalenecarboxylic acid, methyl ester
• EINECS 249-242-0
• NSC-23049
• 1-Naphthalenecarboxylic acid methyl ester
• Q63408692
• AKOS008905557
• naphthalene-1-carboxylic acid methyl ester
• Methyl 1-naphthalenecarboxylate
• CAA45924
• MFCD00094243
• 1-(Methoxycarbonyl)naphthalene
• HMRROBKAACRWBP-UHFFFAOYSA-

• Inchi： 1S/C12H10O2/c1-14-12(13)11-8-4-6-9-5-2-3-7-10(9)11/h2-8H,1H3
• InChI Key： HMRROBKAACRWBP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 186.0681
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3